Cas no 1400872-25-4 (2-(1H-1,2,4-TRIAZOL-1-YL)ETHANIMIDAMIDE HYDROCHLORIDE)

• Product Name: 2-(1H-1,2,4-TRIAZOL-1-YL)ETHANIMIDAMIDE HYDROCHLORIDE
• CAS No: 1400872-25-4
• MF: C₄H₈ClN₅
• MW: 161.592818260193
• MDL: MFCD08741518
• CID: 4597071
• PubChem ID: 46779067
• Update Time: 2025-11-02

2-(1H-1,2,4-TRIAZOL-1-YL)ETHANIMIDAMIDE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,4-TRIAZOL-1-YL)ACETIMIDAMIDE HCL
• and 446276-04-6 2-(1H-1,2,4-triazol-1-yl)acetimidamide hydrochloride
• 2-(1H-1,2,4-triazol-1-yl)acetimidamide hydrochloride
• 2-(1H-1,2,4-TRIAZOL-1-YL)ETHANIMIDAMIDE HYDROCHLORIDE

• MDL： MFCD08741518
• Inchi： 1S/C4H7N5.ClH/c5-4(6)1-9-3-7-2-8-9;/h2-3H,1H2,(H3,5,6);1H
• InChI Key： FBNDNXPYRARUAD-UHFFFAOYSA-N
• SMILES： C(N)(=N)CN1C=NC=N1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 2-(1H-1,2,4-TRIAZOL-1-YL)ETHANIMIDAMIDE HYDROCHLORIDE

Comprehensive Guide to 2-(1H-1,2,4-TRIAZOL-1-YL)ETHANIMIDAMIDE HYDROCHLORIDE (CAS No. 1400872-25-4)

2-(1H-1,2,4-Triazol-1-yl)ethanimidamide hydrochloride (CAS No. 1400872-25-4) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its triazole and amidine functional groups, exhibits unique properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its potential due to its structural versatility and reactivity.

The molecular structure of 2-(1H-1,2,4-Triazol-1-yl)ethanimidamide hydrochloride includes a 1,2,4-triazole ring, which is known for its stability and ability to participate in hydrogen bonding. This feature is particularly relevant in drug design, where triazole derivatives are often used to enhance bioavailability and target specificity. The hydrochloride salt form of this compound further improves its solubility, making it suitable for formulation in aqueous systems.

In recent years, the demand for triazole-based compounds has surged, driven by their applications in antifungal agents, anticancer drugs, and crop protection chemicals. 2-(1H-1,2,4-Triazol-1-yl)ethanimidamide hydrochloride is no exception, as it serves as a key intermediate in the synthesis of more complex molecules. Its role in medicinal chemistry is particularly noteworthy, with studies highlighting its potential in modulating enzyme activity and inhibiting pathogen growth.

One of the most frequently asked questions about 2-(1H-1,2,4-Triazol-1-yl)ethanimidamide hydrochloride revolves around its synthesis and purification methods. Researchers often seek optimized protocols to achieve high yields and purity, as these factors are critical for downstream applications. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, ensuring its quality and consistency.

The agrochemical industry has also shown keen interest in 2-(1H-1,2,4-Triazol-1-yl)ethanimidamide hydrochloride, particularly for developing next-generation pesticides. Its ability to disrupt fungal and bacterial growth makes it a promising candidate for sustainable agriculture. With the global push toward reducing chemical residues in food, this compound's potential for low-toxicity formulations is a hot topic among environmental scientists.

From a market perspective, the supply chain for 2-(1H-1,2,4-Triazol-1-yl)ethanimidamide hydrochloride is evolving to meet growing demand. Manufacturers are investing in green chemistry approaches to produce this compound more sustainably, aligning with global trends toward eco-friendly synthesis. Regulatory compliance and safety data sheets (SDS) are also critical considerations for buyers, ensuring adherence to international standards.

In summary, 2-(1H-1,2,4-Triazol-1-yl)ethanimidamide hydrochloride (CAS No. 1400872-25-4) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties, combined with the rising demand for triazole derivatives, position it as a compound of significant interest for researchers and industry professionals alike. As innovation continues, this compound is expected to play an even greater role in addressing global challenges in health and agriculture.